Cas no 1261892-97-0 (3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid)

• Product Name: 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid
• CAS No: 1261892-97-0
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319592
• CID: 2761723
• PubChem ID: 53225510
• Update Time: 2025-06-13

3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95%
• 1261892-97-0
• 3-(3-FLUORO-2-METHYLPHENYL)-2-METHYLBENZOIC ACID
• MFCD18319592
• DTXSID90689242
• AKOS017552816
• 3'-Fluoro-2,2'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid

• MDL： MFCD18319592
• Inchi： 1S/C15H13FO2/c1-9-11(5-3-7-13(9)15(17)18)12-6-4-8-14(16)10(12)2/h3-8H,1-2H3,(H,17,18)
• InChI Key： LMLJPNOKWHIYTG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid

Introduction to 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic Acid (CAS No. 1261892-97-0)

3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid (CAS No. 1261892-97-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural motifs, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science. The presence of both fluoro and methyl substituents in its aromatic backbone imparts distinct electronic and steric effects, which are crucial for modulating its biological activity and chemical reactivity.

The fluoro group at the 3-position of the phenyl ring introduces a level of metabolic stability and lipophilicity, which are often desirable traits in drug molecules. This modification can enhance the compound's bioavailability and prolong its duration of action, making it an attractive scaffold for medicinal chemists. Additionally, the methyl groups at the 2- and 4-positions of the benzoic acid moiety contribute to the compound's overall solubility and interactions with biological targets. These structural features collectively contribute to the compound's potential as a building block for novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules with tailored properties for therapeutic applications. 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid has emerged as a compound of interest due to its structural complexity and versatility. Its molecular framework allows for modifications at multiple sites, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles. This flexibility has led to its investigation in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. The benzoic acid core is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological receptors and enzymes. By incorporating fluoro and methyl substituents, researchers can exploit these interactions while introducing new functionalities that may enhance binding affinity or selectivity. This approach has been successfully employed in the development of several marketed drugs, underscoring the importance of structurally diverse intermediates like 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid.

Recent studies have highlighted the role of fluorinated aromatic compounds in modulating enzyme activity and receptor binding. The fluoro group, in particular, is known to influence metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable in extending the half-life of drugs that are otherwise susceptible to rapid clearance. Additionally, fluorine atoms can enhance binding interactions by participating in weak hydrogen bonding or dipole-dipole interactions with biological targets. These effects have been observed in various fluorinated drug candidates that have shown improved efficacy compared to their non-fluorinated counterparts.

The methyl groups in 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid also play a critical role in determining its biological behavior. These substituents can influence both the solubility and lipophilicity of the compound, which are key factors in drug formulation and delivery. By adjusting the position and number of methyl groups, researchers can optimize these properties to achieve desired pharmacokinetic profiles. For instance, increasing lipophilicity may enhance membrane permeability, while improving solubility can facilitate oral administration.

In the context of drug discovery, 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid has been explored as a scaffold for developing inhibitors targeting specific enzymes or receptors involved in disease pathways. Its structural features allow for selective modulation of biological targets without affecting off-target proteins. This selectivity is crucial for minimizing side effects and improving overall therapeutic efficacy. Several computational studies have demonstrated the potential of this compound as an inhibitor for enzymes such as kinases and cytochrome P450 isoforms, which are implicated in various diseases.

The synthesis of 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing fluoro substituents into aromatic rings while maintaining regioselectivity. Similarly, directed ortho-metalation strategies have enabled the installation of methyl groups at specific positions on the benzene core.

As research continues to evolve, the applications of 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid are expected to expand further. The growing interest in fluorinated compounds underscores their potential as therapeutic agents, while advancements in synthetic chemistry will continue to unlock new possibilities for their utilization. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible benefits for patients worldwide.

In conclusion,3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid (CAS No. 1261892-97-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics with improved efficacy and selectivity. As our understanding of molecular interactions continues to deepen, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.